Cas no 169590-42-5 (Celecoxib)

Celecoxib is a selective COX-2 inhibitor used for the treatment of osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. Its key advantage lies in its targeted mechanism of action, reducing inflammation without affecting prostaglandin E2 production, which minimizes gastrointestinal side effects associated with traditional NSAIDs.

Celecoxib structure

Product Name:Celecoxib

CAS No:169590-42-5

MF:C₁₇H₁₄F₃N₃O₂S

MW:381.372172832489

MDL:MFCD00941298

CID:65831

PubChem ID:2662

Update Time:2025-08-25

Celecoxib Chemical and Physical Properties

Names and Identifiers

- Celecoxib
- CELEBREX
- 4-[[5-(4-METHYLPHENYL)-3-TRIFLUOROMETHYL]-1H-PYRAZOL-YL]BENZENESULFONAMIDE
- 4-[5-((4-METHYLPHENYL)-3-TRIFLUORPMETHYL)-1H-PYRAZOL-YL]BENENESULFONAMIDE
- Celecoxib, 4-[5-(4-Methylphenyl)-3-trifluoromethyl)-1H-pyrazol-yl]benzenesulfonamide
- Benzenesulfonamide, 4-5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl-
- 4-[5-(4-methylphenyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
- Celebra-
- 4-[5-(4-Methylphenyl)-3-(trifluoromethyl)-pyrazol-1-yl]benzenesulfonamide
- Celexibn
- IPTG
- 1-(4-sulphamoylphenyl)-3-trifluoromethyl-5-(p-tolyl)-pyrazole
- 4-(5-p-tolyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
- 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzene sulfona
- Celebrex,Celebra
- Celecox
- celexicob
- Celocoxib
- N-[4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1yl]phenylsulfonyl]benzensulfonamide
- YM 177
- 4-[5-(4-Methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
- CJ-016377
- CP-598107
- SC-58635
- YM-177
- 5-(4-Methylphenyl)-1-(4-sulfamoylphenyl)-3-(trifluoromethyl)pyrazole
- 4-[5-(4-Methylphenyl)-3-trifluoromethyl)-1H-pyrazol-yl]benzenesulfonamide
- Celebra
- SC 58635
- Onsenal
- YM177
- Celecoxibum
- SC58635
- C17H14F3N3O2S
- p-(5-p-Tolyl-3-(trifluoromethyl)pyrazol-1-yl)benzenesulfonamide
- 4-(5-(4-Methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
- JCX84Q7J1L
- CELECOXIB COMPONENT OF CONSENSI
- Celecoxib [USAN]
- BCP9000507
- BP-30217
- HY-14398
- CELECOXIB [MI]
- CELEBCOXIB
- Z1258938406
- KBio1_000893
- Celecoxib, European Pharmacopoeia (EP) Reference Standard
- NCGC00091455-07
- D00567
- AB00052396_11
- NCGC00091455-05
- ELYXYB-celecoxib
- Spectrum3_001996
- NCGC00254540-01
- Celecoxib- Bio-X
- NSC 758624
- HMS3261A14
- CELECOXIB [INN]
- KS-1041
- L01XX33
- Tox21_300599
- UNM-0000305813
- 4-(5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
- NCGC00091455-03
- BC164295
- AKOS015842517
- KBio2_006048
- DFN-15
- NCGC00091455-02
- Q-200816
- Benzenesulfonamide, 4-(5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)-
- CHEMBL118
- 4-[5-(4-Methylphenyl)-3-(trifluoromethyl)-pyrazol-1-yl]benzenesulfonamide;4-[5-(4-Methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
- GTPL2892
- BCPP000290
- AC-4228
- CELECOXIB [HSDB]
- CELECOXIB [VANDF]
- MLS001195656
- CELECOXIB [EP MONOGRAPH]
- SPECTRUM1503678
- Celecoxib, >=98% (HPLC)
- HMS3884M07
- KBio2_004919
- MLS001304708
- HMS502M15
- CELECOXIB [WHO-DD]
- NCGC00259513-01
- AI-525
- Tox21_201964
- NS00002556
- CAS-169590-42-5
- SPBio_001512
- NSC719627
- HMS2089L18
- CELECOXIB [EMA EPAR]
- Benzenesulfonamide,4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-
- J-010566
- KBio2_003480
- Celecoxib, Pharmaceutical Secondary Standard; Certified Reference Material
- EX-A175
- NINDS_000893
- NSC 719627
- EN300-119504
- SR-01000837528-3
- Celecoxib 400 mg
- MFCD00941298
- US8741944, Comparative Compound
- Celecoxib, United States Pharmacopeia (USP) Reference Standard
- BRD-K02637541-001-02-4
- KBioSS_000912
- SB19318
- Celebrex (TN)
- HMS3654H09
- NSC758624
- KBioGR_000723
- SR-01000837528-2
- KBio2_000912
- Tox21_111135
- BRD-K02637541-001-06-5
- Tox21_111135_1
- CELECOXIB [MART.]
- 169590-42-5
- Celecoxib 100 mg
- NCGC00091455-09
- 4-[5-(4-methylphenyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonami de
- KBio3_003037
- CHEBI:41423
- CELECOXIB (EP MONOGRAPH)
- KBio2_007487
- BCP02156
- NC00708
- NCGC00091455-08
- SY064976
- HSDB 7038
- KBio2_002351
- AB00052396-07
- CCG-39354
- CELECOXIB [USP-RS]
- NCGC00091455-04
- Q408801
- Celecoxib (GMP Like)
- Solexa
- CELECOXIB [JAN]
- CS-0570
- PF-00345549
- CELECOXIB [ORANGE BOOK]
- Xilebao
- KBio3_002830
- 4-[5-(p-Tolyl)-3-(trifluoromethyl)-1-pyrazolyl]benzenesulfonamide
- NCGC00261091-01
- NSC-719627
- CELECOXIB (USP MONOGRAPH)
- SCHEMBL3708
- BIDD:GT0408
- AB00052396-08
- UNII-JCX84Q7J1L
- DivK1c_000893
- IDI1_000893
- NCI60_041049
- MLS006011862
- Generic Drug
- CELECOXIB (USP-RS)
- Celecoxib 200 mg
- s1261
- 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-benzenesulfonamide
- Spectrum2_001576
- SMR000550473
- BDBM11639
- NSC-758624
- CELECOXIB (MART.)
- Onsenal (TN)
- DTXSID0022777
- BSPBio_003596
- AB00052396-09
- NCGC00091455-01
- CEP-33222
- ELYXYB
- 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyazol-1-yl]benezenesulfonamide
- cMAP_000027
- C2816
- AM84588
- DB00482
- CONSENSI COMPONENT CELECOXIB
- DTXCID502777
- AB00052396_10
- PHA-00846533
- SR-01000837528
- Celecixib
- FT-0601628
- CS-0901612
- 4-[5-(p-tolyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
- TPI-336
- cid_2662
- HMS3259L08
- SBI-0051875.P002
- 184007-95-2
- Spectrum5_001324
- HMS1922G14
- CELECOXIB [USP MONOGRAPH]
- MLS001165684
- C07589
- Celecoxib (JAN/USP/INN)
- J-520011
- Spectrum_000432
- KBioSS_002354
- NCGC00091455-13
- HMS3715F11
- benzenesulfonamide, 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-
- SW199611-3
- NCGC00091455-06
- Celecoxib 50 mg
- Celecoxib [USAN:INN:BAN]
- 194044-54-7
- HMS2234N18
- HMS2093I07
- KBioGR_002351
- FT-0700357
- HMS3867I03
- Pharmakon1600-01503678
- Spectrum4_000182
- DFN15
- M01AH01
- HMS3373A09
- 1oq5
- 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzene-1-sulfonamide
- FT-0623536
- A25046
- CCRIS 9330
- Celecoxib 1.0 mg/ml in Acetonitrile
- HY-14398GL
- Tox21_500406
- Celecoxib?
- Celecoxib (JP18/USP/INN)
- BRD-K02637541-001-18-0
- BBL029086
- ALBB-033772
- BRD-K02637541-001-17-2
- STL373576
- MDL： MFCD00941298
- Inchi： 1S/C17H14F3N3O2S/c1-11-2-4-12(5-3-11)15-10-16(17(18,19)20)22-23(15)13-6-8-14(9-7-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)
- InChI Key： RZEKVGVHFLEQIL-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)N1C(=CC(C(F)(F)F)=N1)C1C=CC(C)=CC=1)(N)(=O)=O

Computed Properties

Exact Mass: 381.07600
Monoisotopic Mass: 381.075882
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 26
Rotatable Bond Count: 3
Complexity: 577
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 86.4
XLogP3: 3.4

Experimental Properties

Color/Form: Not available
Density: Not available
Melting Point: 161.0 to 165.0 deg-C
Boiling Point: Not available
Flash Point: Not available
Solubility: DMSO: >20mg/mL
PSA: 86.36000
LogP: 5.29500
Merck: 1956
Sensitiveness: Sensitive to heat and light
Vapor Pressure: Not available

Celecoxib Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H360D
Warning Statement： P201-P308 + P313
Hazardous Material transportation number：UN 2811
WGK Germany：3
Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
Safety Instruction： S22-S24/25-S28-S37/39
RTECS：DB2944937
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R20/21/22

Celecoxib Customs Data

HS CODE：2935009090
Customs Data：

China Customs Code:
2935009090

Overview:

2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

Declaration elements:

Product Name, component content, use to

Summary:

2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Celecoxib Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-14398-10mM*1mLinDMSO	Celecoxib	169590-42-5	99.59%	10mM*1mLinDMSO	￥715	2023-07-26
MedChemExpress	HY-14398-100mg	Celecoxib	169590-42-5	99.09%	100mg	￥650	2024-05-25
MedChemExpress	HY-14398-1g	Celecoxib	169590-42-5	99.09%	1g	￥2200	2024-05-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C129279-100mg	Celecoxib	169590-42-5	≥99%	100mg	¥33.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C129279-5g	Celecoxib	169590-42-5	≥99%	5g	¥67.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C129279-100g	Celecoxib	169590-42-5	≥99%	100g	¥576.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C129279-25g	Celecoxib	169590-42-5	≥99%	25g	¥182.90	2023-09-03
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	SC6129-100g	Celecoxib	169590-42-5	≥99%	100g	￥780元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	SC6129-25g	Celecoxib	169590-42-5	≥99%	25g	￥320元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	SC6129-5g	Celecoxib	169590-42-5	≥99%	5g	￥150元	2023-09-15

Celecoxib Production Method

Celecoxib Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:169590-42-5)Celecoxib

Order Number:LE3682;LE25849028;LE13009

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:44

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:169590-42-5)Celecoxib

Order Number:sfd16915

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Celecoxib Spectrogram

GC-MS

13C NMR

1H NMR

300 MHz

DMSO

Celecoxib Related Literature

1. Thermodynamic solubility of celecoxib in organic solvents

Vivek Verma,Rodrigo Soto,Shayon Bhattacharya,Damien Thompson,Kevin M. Ryan,Luis Padrela CrystEngComm 2022 24 698
2. Celecoxib attenuates hepatocellular proliferative capacity during hepatocarcinogenesis by modulating a PTEN/NF-κB/PRL-3 pathway

Cong Zhang,Junxuan Zhou,Junjie Hu,Sheng Lei,Ming Yuan,Liang Chen,Guihong Wang,Zhenpeng Qiu RSC Adv. 2019 9 20624
3. Non-steroidal anti-inflammatory drugs: recent advances in the use of synthetic COX-2 inhibitors

Mohsen Ahmadi,Sander Bekeschus,Klaus-Dieter Weltmann,Thomas von Woedtke,Kristian Wende RSC Med. Chem. 2022 13 471
4. Deuteration versus ethylation – strategies to improve the metabolic fate of an 18F-labeled celecoxib derivative

Markus Laube,Cemena Gassner,Christin Neuber,Robert Wodtke,Martin Ullrich,Cathleen Haase-Kohn,Reik L?ser,Martin K?ckerling,Klaus Kopka,Torsten Kniess,Evamarie Hey-Hawkins,Jens Pietzsch RSC Adv. 2020 10 38601
5. Pharmaceutical cocrystals: along the path to improved medicines

Naga K. Duggirala,Miranda L. Perry,?rn Almarsson,Michael J. Zaworotko Chem. Commun. 2016 52 640

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169590-42-5 (Celecoxib) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:169590-42-5)Celecoxib

Purity:99%/99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry/Inquiry

Suzhou Senfeida Chemical Co., Ltd

(CAS:169590-42-5)Celecoxib

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Cas no 169590-42-5 (Celecoxib)

Celecoxib Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Celecoxib Security Information

Celecoxib Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Celecoxib Pricemore >>

Celecoxib Production Method

Celecoxib Suppliers

Celecoxib Spectrogram

Celecoxib Related Literature

Related Categories

169590-42-5 (Celecoxib) Related Products